1-(4-Methoxybenzyl)-2-methylpiperazine hydrochloride

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-2-methylpiperazine;hydrochloride
• InChI: InChI=1S/C13H20N2O.ClH/c1-11-9-14-7-8-15(11)10-12-3-5-13(16-2)6-4-12;/h3-6,11,14H,7-10H2,1-2H3;1H
• InChI Key: AIEIFJDQAKKNHD-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1CC2=CC=C(C=C2)OC.Cl
• Molecular Formula: C13H21ClN2O
• Molecular Weight: 256.77 g/mol
• CAS No.: 1353973-97-3

Description

1-(4-Methoxybenzyl)-2-methylpiperazine hydrochloride, also known as MBMP, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Synthesis of Novel Heterocyclic Compounds : A study by Bekircan et al. (2015) involved synthesizing various heterocyclic compounds derived from 1-(4-methoxybenzyl)-2-methylpiperazine hydrochloride, demonstrating significant lipase and α-glucosidase inhibition activities (Bekircan, Ülker, & Menteşe, 2015).

• Development of Bioactive Mannich Bases : Research by Gul et al. (2019) focused on synthesizing new phenolic Mannich bases with piperazines, including derivatives of 1-(4-methoxybenzyl)-2-methylpiperazine. These compounds exhibited cytotoxic/anticancer and carbonic anhydrase inhibitory effects (Gul et al., 2019).

• Antimicrobial Activity : Maheta et al. (2012) synthesized a series of novel imidazole derivatives, including those with a 1-(4-methoxybenzyl)-2-methylpiperazine structure, demonstrating potential antimicrobial activities (Maheta, Patel, & Naliapara, 2012).

Pharmacological Research and Applications

• Cyclooxygenase Inhibitor Studies : Dohi et al. (1993) researched 1-[(4,5-bis(4-methoxyphenyl)-2-thiazoyl)carbonyl]-4-methylpiperazine hydrochloride (FR122047), finding it to be a potent cyclooxygenase inhibitor with significant anti-platelet actions, suggesting its potential as a useful anti-platelet agent (Dohi et al., 1993).

• Analgesic Effect Profile : Ochi et al. (2000) explored the analgesic effects of FR122047 in chemical nociceptive models, concluding that it could be a valuable analgesic agent due to its selectivity for cyclooxygenase-1 over cyclooxygenase-2 (Ochi, Motoyama, & Goto, 2000).

Future Directions

Future research could focus on the synthesis and potential applications of “1-(4-Methoxybenzyl)-2-methylpiperazine hydrochloride”. For instance, a new hybrid compound of chalcone-salicylate has been synthesized and studied for its potential as an anticancer agent. Similar studies could be conducted with “this compound”.

Mechanism of Action

Target of Action

Similar compounds such as piperazine are known to target parasitic roundworms . More research is needed to identify the specific targets of this compound.

Mode of Action

It’s known that benzylic halides typically react via an sn2 pathway for primary halides and an sn1 pathway for secondary and tertiary halides, via the resonance-stabilized carbocation . This could provide some insight into the compound’s interaction with its targets.

Biochemical Pathways

The suzuki–miyaura (sm) cross-coupling reaction, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction, could potentially be involved . This reaction involves the oxidative addition of electrophilic organic groups and transmetalation of nucleophilic organic groups from boron to palladium .

Result of Action

The formation of oximes and hydrazones is a known result of reactions involving similar compounds . In these reactions, the oxygen acts as a nucleophile in competition with nitrogen, but it’s a dead-end process. Reaction with oxygen gives the reversible formation of a hemiketal, while reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .

Action Environment

It’s known that the rate of reaction of similar compounds can be influenced by factors such as electronegativity .